Cas no 300674-40-2 (ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-40-2
• MF: C₁₉H₁₇ClO₄
• MW: 344.788884878159
• CID: 6235815
• PubChem ID: 854512
• Update Time: 2025-10-28

ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• 300674-40-2
• ethyl 5-[(2-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• SR-01000456733
• CCG-274259
• ethyl 5-((2-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• F0308-0761
• ethyl 5-[(2-chlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• SR-01000456733-1
• AKOS001616559
• Oprea1_820252

• Inchi： 1S/C19H17ClO4/c1-3-22-19(21)18-12(2)24-17-9-8-14(10-15(17)18)23-11-13-6-4-5-7-16(13)20/h4-10H,3,11H2,1-2H3
• InChI Key： WLXTXXBUKKAVQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC2=C(C=1)C(C(=O)OCC)=C(C)O2

Computed Properties

• Exact Mass: 344.0815367g/mol
• Monoisotopic Mass: 344.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of Ethyl 5-(2-Chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-40-2)

Ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzofuran derivative is characterized by the presence of a chlorophenyl moiety and an ester functional group, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

The compound's molecular structure, featuring a benzofuran core substituted with a 2-methyl group and an ethyl carboxylate, contributes to its stability and reactivity. Recent studies highlight its role as a key building block in the synthesis of biologically active molecules. For instance, derivatives of ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate have shown promise in modulating enzyme activity, which aligns with current trends in precision medicine and targeted therapy. This has led to a surge in searches for "benzofuran derivatives in drug development" and "CAS 300674-40-2 applications" across scientific databases.

From a synthetic perspective, the compound's chlorophenyl methoxy group enhances its lipophilicity, a critical factor in optimizing drug bioavailability. This property is particularly relevant in the context of green chemistry, where researchers aim to design compounds with improved environmental profiles. The growing interest in sustainable synthesis methods has further propelled inquiries into the compound's eco-friendly production techniques, as evidenced by rising search volumes for terms like "green synthesis of benzofuran carboxylates."

In agrochemical applications, ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate has been investigated for its potential as a crop protection agent. Its structural motifs are analogous to those found in certain pesticide intermediates, sparking interest in its role in integrated pest management systems. This aligns with global concerns about food security and the need for low-residue agrochemicals, topics frequently searched in conjunction with "benzofuran-based pesticides."

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, reflecting the broader trend toward high-throughput screening in chemical research. The compound's chromatographic behavior and spectral properties are well-documented, making it a reliable reference material in analytical laboratories. Searches for "CAS 300674-40-2 spectral data" and "benzofuran carboxylate analysis" have shown consistent growth, underscoring its importance in quality control protocols.

As the scientific community continues to explore structure-activity relationships in heterocyclic chemistry, ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate remains a focal point for innovation. Its compatibility with catalytic transformations and microwave-assisted synthesis methods positions it at the forefront of modern process chemistry optimization. These aspects resonate with current industry demands for cost-effective synthetic routes, a topic frequently queried as "scalable synthesis of benzofuran esters."

The compound's stability under various pH conditions and thermal profiles has also made it a subject of interest in formulation science. With the pharmaceutical industry's shift toward controlled-release systems, researchers are examining how the ester linkage in this molecule influences drug delivery kinetics. This has led to increased searches for "benzofuran carboxylates in formulation" and "300674-40-2 stability studies," reflecting its multidisciplinary relevance.

In conclusion, ethyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-40-2) represents a compelling case study in the intersection of medicinal chemistry, materials science, and process engineering. Its structural versatility continues to inspire novel applications across life sciences, addressing contemporary challenges in healthcare and agriculture. The compound's growing prominence in scientific literature and search trends underscores its potential to drive future innovations in molecular design and functional materials.